Cas no 2680789-73-3 (tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate)

• Product Name: tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate
• CAS No: 2680789-73-3
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 5633990
• PubChem ID: 165908459
• Update Time: 2025-06-09

tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286481
• tert-butyl N-[(6-chloropyridin-3-yl)(cyclopropyl)methyl]carbamate
• 2680789-73-3
• tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate

• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-12(9-4-5-9)10-6-7-11(15)16-8-10/h6-9,12H,4-5H2,1-3H3,(H,17,18)
• InChI Key： QKXMQTJAYAHAGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate

Introduction to tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate (CAS No. 2680789-73-3)

tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate (CAS No. 2680789-73-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a 6-chloropyridin-3-yl moiety, and a cyclopropylmethyl substituent. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under mild conditions and ease of removal. This feature makes the compound suitable for use in multi-step synthetic processes, where the protection and deprotection of functional groups are crucial steps. The 6-chloropyridin-3-yl moiety, on the other hand, imparts significant electronic and steric effects, influencing the compound's reactivity and selectivity in various chemical reactions. The cyclopropylmethyl substituent adds further complexity to the molecule, enhancing its lipophilicity and potentially affecting its biological activity.

Recent studies have highlighted the potential of tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and analgesic properties. These findings suggest that tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate could be a promising lead compound for the treatment of inflammatory diseases and pain management.

In addition to its potential therapeutic applications, tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate has been explored as an intermediate in the synthesis of more complex molecules. Its unique structure allows for the introduction of various functional groups through selective chemical transformations, making it a valuable building block in synthetic chemistry. For example, the 6-chloropyridin-3-yl moiety can be readily functionalized through nucleophilic aromatic substitution reactions, while the cyclopropylmethyl group can undergo ring-opening reactions under appropriate conditions.

The physical and chemical properties of tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate have also been extensively studied. It is typically obtained as a white solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics make it suitable for use in both liquid-phase and solid-phase synthetic processes.

From a safety perspective, tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate should be handled with care to avoid exposure to skin and eyes. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to ensure its stability and prevent degradation.

In conclusion, tert-butyl N-(6-chloropyridin-3-yl)(cyclopropyl)methylcarbamate (CAS No. 2680789-73-3) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of medicinal chemistry.